![molecular formula C17H19ClN2O2 B3828666 N-(4-butoxyphenyl)-N'-(3-chlorophenyl)urea](/img/structure/B3828666.png)
N-(4-butoxyphenyl)-N'-(3-chlorophenyl)urea
Overview
Description
N-(4-butoxyphenyl)-N'-(3-chlorophenyl)urea, also known as BPU, is a chemical compound that has been widely studied for its potential therapeutic applications. BPU belongs to a class of compounds known as phenylureas, which have been shown to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.
Scientific Research Applications
N-(4-butoxyphenyl)-N'-(3-chlorophenyl)urea has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-cancer properties, with studies demonstrating its ability to inhibit the growth of a range of cancer cell lines, including breast cancer, prostate cancer, and lung cancer. This compound has also been shown to possess anti-inflammatory properties, with studies demonstrating its ability to inhibit the production of pro-inflammatory cytokines and chemokines. Additionally, this compound has been shown to possess anti-bacterial properties, with studies demonstrating its ability to inhibit the growth of a range of bacterial strains.
Mechanism of Action
The exact mechanism of action of N-(4-butoxyphenyl)-N'-(3-chlorophenyl)urea is not fully understood. However, studies have suggested that this compound may exert its biological effects through the inhibition of certain enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and proliferation. This compound has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to possess a range of biochemical and physiological effects. Studies have demonstrated that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit angiogenesis, or the formation of new blood vessels, which is a key process in tumor growth and metastasis. Additionally, this compound has been shown to modulate the immune response, with studies demonstrating its ability to inhibit the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-butoxyphenyl)-N'-(3-chlorophenyl)urea in lab experiments is its broad range of biological activities. This compound has been shown to possess anti-cancer, anti-inflammatory, and anti-bacterial properties, making it a versatile compound for studying a range of biological processes. Additionally, this compound is relatively easy to synthesize, with a high yield achievable under optimized conditions.
One limitation of using this compound in lab experiments is its potential toxicity. While this compound has been shown to be relatively non-toxic in vitro, its toxicity in vivo has not been fully evaluated. Additionally, the mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-(4-butoxyphenyl)-N'-(3-chlorophenyl)urea. One area of interest is the development of this compound derivatives with improved potency and selectivity. Additionally, the mechanism of action of this compound should be further elucidated to better understand its biological effects. Further studies are also needed to evaluate the toxicity of this compound in vivo, as well as its pharmacokinetics and pharmacodynamics. Finally, the potential therapeutic applications of this compound should be further explored, with a focus on its anti-cancer and anti-inflammatory properties.
properties
IUPAC Name |
1-(4-butoxyphenyl)-3-(3-chlorophenyl)urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O2/c1-2-3-11-22-16-9-7-14(8-10-16)19-17(21)20-15-6-4-5-13(18)12-15/h4-10,12H,2-3,11H2,1H3,(H2,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHBGAXJSHUZAHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)NC(=O)NC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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